Cas no 113100-42-8 (3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid)
113100-42-8 structure
Product Name:3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
CAS No:113100-42-8
MF:C8H12N2O2
MW:168.193081855774
MDL:MFCD08700649
CID:1071729
PubChem ID:14277911
Update Time:2025-04-20
3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Isopropyl-3-methyl-1H-pyrazole-4-carboxylic acid
- 1-(1-methylethyl)-3-methyl-1H-pyrazole-4-carboxylic acid
- 3-methyl-1-(methylethyl)pyrazole-4-carboxylic acid
- AGN-PC-000X8P
- AK-55683
- SBB026693
- STK510117
- SureCN574640
- ART-CHEM-BB B038206
- 1-isopropyl-3-methyl-4-pyrazolecarboxylic acid
- 1-isopropyl-3-methyl-pyrazole-4-carboxylic acid
- 3-methyl-1-propan-2-ylpyrazole-4-carboxylic acid
- 3-methyl-1-propan-2-yl-pyrazole-4-carboxylic acid
- 1H-pyrazole-4-carboxylic acid, 3-methyl-1-(1-methylethyl)-
- 3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
- 1-isopropyl-3-methylpyrazole-4-carboxylic acid
- CS-0134661
- SY084657
- SCHEMBL574640
- MFCD08700649
- EN300-92564
- F2169-0868
- Z802540076
- 1-Isopropyl-3-methyl-1H-pyrazole-4-carboxylicacid
- P18744
- DA-29275
- AKOS003672890
- ALBB-013436
- 113100-42-8
- JOTOIXQDQQRWDI-UHFFFAOYSA-N
- LS-04182
-
- MDL： MFCD08700649
- Inchi： 1S/C8H12N2O2/c1-5(2)10-4-7(8(11)12)6(3)9-10/h4-5H,1-3H3,(H,11,12)
- InChI Key： JOTOIXQDQQRWDI-UHFFFAOYSA-N
- SMILES： OC(C1C(C)=NN(C=1)C(C)C)=O
Computed Properties
- Exact Mass: 168.08996
- Monoisotopic Mass: 168.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.199
- Boiling Point: 300.723°C at 760 mmHg
- Flash Point: 135.673°C
- Refractive Index: 1.555
- PSA: 55.12
3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I155956-100mg |
1-isopropyl-3-methyl-1h-pyrazole-4-carboxylic acid |
113100-42-8 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I155956-500mg |
1-isopropyl-3-methyl-1h-pyrazole-4-carboxylic acid |
113100-42-8 | 500mg |
$ 230.00 | 2022-06-04 | ||
| TRC | I155956-1g |
1-isopropyl-3-methyl-1h-pyrazole-4-carboxylic acid |
113100-42-8 | 1g |
$ 340.00 | 2022-06-04 | ||
| Chemenu | CM331526-1g |
1-Isopropyl-3-methyl-1H-pyrazole-4-carboxylic acid |
113100-42-8 | 95%+ | 1g |
$487 | 2021-08-18 | |
| abcr | AB408455-500 mg |
1-Isopropyl-3-methyl-1H-pyrazole-4-carboxylic acid |
113100-42-8 | 500MG |
€313.80 | 2022-03-02 | ||
| abcr | AB408455-1 g |
1-Isopropyl-3-methyl-1H-pyrazole-4-carboxylic acid |
113100-42-8 | 1g |
€373.00 | 2022-03-02 | ||
| abcr | AB408455-5 g |
1-Isopropyl-3-methyl-1H-pyrazole-4-carboxylic acid |
113100-42-8 | 5g |
€965.00 | 2022-03-02 | ||
| Chemenu | CM331526-1g |
1-Isopropyl-3-methyl-1H-pyrazole-4-carboxylic acid |
113100-42-8 | 95%+ | 1g |
$321 | 2023-02-03 | |
| eNovation Chemicals LLC | D605568-1G |
3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid |
113100-42-8 | 97% | 1g |
$270 | 2024-07-21 | |
| eNovation Chemicals LLC | D605568-5G |
3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid |
113100-42-8 | 97% | 5g |
$810 | 2024-07-21 |
3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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